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Compound of Interest

Compound Name: Recainam Hydrochloride

Cat. No.: B1220514 Get Quote

CAS Number: 74752-07-1

Chemical Name: 1-(2,6-dimethylphenyl)-3-(3-(isopropylamino)propyl)urea hydrochloride[1]

Introduction
Recainam hydrochloride, also known by its developmental code Wy-42,362, is an

investigational Class I antiarrhythmic agent.[2][3] As a sodium channel blocker, it has been

evaluated for its efficacy in the management of ventricular arrhythmias.[2][4] This technical

guide provides a comprehensive overview of the chemical properties, mechanism of action,

pharmacokinetics, and relevant experimental protocols for Recainam hydrochloride, tailored

for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Recainam hydrochloride is the salt form of the free base, Recainam (CAS 74738-24-2).[1]

The hydrochloride salt is the commonly used form in pharmaceutical preparations.[2]

Table 1: General Chemical Properties of Recainam Hydrochloride
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Property Value

CAS Number 74752-07-1[1][3][5][6]

Molecular Formula C₁₅H₂₆ClN₃O[1][6]

Molecular Weight 299.84 g/mol [3][6]

IUPAC Name
1-(2,6-dimethylphenyl)-3-(3-

(isopropylamino)propyl)urea hydrochloride[1]

Synonyms Wy-42,362 HCl, Recainam HCl[1]

Appearance Solid[1]

Solubility Soluble in DMSO (≥ 50 mg/mL)[6]

Table 2: Predicted Physicochemical Data for Recainam (Free Base)

Property Predicted Value

Boiling Point 370.9 ± 42.0 °C[2]

Density 1.030 ± 0.06 g/cm³[2]

pKa 13.93 ± 0.46[2]

Note: The data in Table 2 are predicted values

and should be confirmed by experimental

analysis.[2]

Mechanism of Action
Recainam is a Class I antiarrhythmic agent, whose primary mechanism of action is the

blockade of voltage-gated sodium channels in cardiomyocytes.[4][6][7] This inhibition slows the

influx of sodium ions during Phase 0 of the cardiac action potential, leading to a decrease in

the maximum rate of depolarization.[2][4] Consequently, conduction velocity is slowed in the

atria, ventricles, and His-Purkinje system, which contributes to its antiarrhythmic effects.[4]
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Plausible Synthesis of Recainam
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HPLC Analysis Workflow for Recainam in Plasma
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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